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Compound of Interest

Compound Name: N-nitroso-desmethyl-citalopram

Cat. No.: B15816064

Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of N-
nitroso-desmethyl-citalopram, a potent genotoxic and potentially carcinogenic nitrosamine

impurity.[1] Adherence to these procedures is critical to ensure the safety of laboratory

personnel, prevent environmental contamination, and maintain regulatory compliance. The

primary and required method for the disposal of N-nitroso-desmethyl-citalopram is through

high-temperature incineration coordinated by a certified hazardous waste management service.

Immediate Safety and Handling Precautions
Due to its classification as a probable human carcinogen, all handling of N-nitroso-desmethyl-
citalopram and its waste must be conducted with stringent safety measures.

Personal Protective Equipment (PPE): A comprehensive PPE protocol is mandatory and

includes:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses with side shields or chemical splash goggles.
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Lab Coat: A dedicated lab coat must be worn.

Respiratory Protection: When handling the solid compound or preparing solutions, a NIOSH-

approved respirator may be necessary.

Engineering Controls:

All manipulations of N-nitroso-desmethyl-citalopram should be performed within a certified

chemical fume hood to minimize inhalation exposure.

Operational Plan: Step-by-Step Disposal Procedures
The disposal of N-nitroso-desmethyl-citalopram must follow hazardous waste regulations.

The following steps outline the required procedure for its disposal in a research environment.

1. Waste Identification and Segregation:

Identify all waste streams containing N-nitroso-desmethyl-citalopram. This includes the

pure compound, reaction mixtures, contaminated lab materials (e.g., pipette tips, gloves,

weighing papers, and contaminated glassware), and solutions.

Segregate N-nitroso-desmethyl-citalopram waste from all other waste streams in

dedicated, clearly labeled, leak-proof hazardous waste containers.

2. Waste Containerization and Labeling:

Use robust, chemically compatible containers with secure screw-top lids.

Do not fill liquid waste containers beyond 80% capacity to allow for expansion.

All containers must be clearly labeled with "Hazardous Waste," the full chemical name "N-
nitroso-desmethyl-citalopram," and the approximate concentration and quantity.

3. Storage:

Store waste containers in a designated, secure, and well-ventilated area away from general

laboratory traffic.
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Ensure containers are kept closed unless actively adding waste.

4. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Disposal will be conducted by a licensed hazardous waste management vendor, with high-

temperature incineration being the standard method.

Experimental Protocol: Laboratory-Scale Chemical
Degradation
For small-scale decontamination of aqueous solutions containing N-nitroso-desmethyl-
citalopram, a chemical reduction method can be employed prior to collection as hazardous

waste. This procedure should be performed in a chemical fume hood.[2]

Objective: To reduce the N-nitroso group to the less hazardous corresponding amine.

Materials:

N-nitroso-desmethyl-citalopram waste solution

Aluminum-nickel alloy powder

Aqueous alkaline solution (e.g., sodium hydroxide)

Appropriate reaction vessel

Stir plate and stir bar

Procedure:

In a suitable reaction vessel within a chemical fume hood, place the aqueous waste solution

containing N-nitroso-desmethyl-citalopram.

While stirring, slowly add the aluminum-nickel alloy powder to the solution.
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Carefully add the aqueous alkali to the mixture. The reaction may be exothermic.

Allow the reaction to proceed for a sufficient time to ensure complete degradation.

The resulting mixture, now containing the reduced amine, must still be collected as

hazardous waste.

Note: This method is not recommended for waste in acetone or dichloromethane solutions, as

the reaction may be slow or incomplete.[2]

Quantitative Data for Disposal and Decontamination
Parameter Guideline/Value Source

Waste Container Fill Level
Do not exceed 80% of

container capacity

General Hazardous Waste

Guidelines

Primary Disposal Method High-Temperature Incineration
General N-Nitrosamine

Disposal Protocols

Lab-Scale Decontamination
Reduction with Aluminum-

Nickel Alloy in Alkali
[2]

Work Surface Decontamination
1:1 Hydrobromic acid and

Acetic Acid solution
[3]

Disposal Workflow and Logic
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N-nitroso-desmethyl-citalopram Disposal Workflow

Generation of N-nitroso-desmethyl-citalopram Waste

Identify and Segregate Waste

Containerize in Labeled, Leak-Proof Containers

Store in Designated Hazardous Waste Area

Small-Scale Aqueous Waste Decontamination?

Contact Environmental Health & Safety (EHS)

Arrange for Professional Waste Pickup

High-Temperature Incineration by Licensed Vendor

No

Chemical Reduction (e.g., Al-Ni Alloy)

Yes
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Chemical Reduction of N-nitroso-desmethyl-citalopram

N-nitroso-desmethyl-citalopram
(Carcinogenic)

Reduction of N-nitroso Group

Aluminum-Nickel Alloy + Aqueous Alkali

Corresponding Amine
(Less Hazardous)

Collect as Hazardous Waste for Incineration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15816064/docs#safeguarding-research-proper-
disposal-of-n-nitroso-desmethyl-citalopram]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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